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Compound of Interest

Compound Name: Streptothricin

Cat. No.: B1209867

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of sterile
stock solutions of Nourseothricin, a potent aminoglycoside antibiotic widely used as a selection
agent in molecular biology and genetic engineering.

Introduction

Nourseothricin (also known as clonNAT) is a mixture of streptothricin antibiotics (C, D, E, and
F) produced by Streptomyces noursei.[1] Its primary mechanism of action involves the
inhibition of protein synthesis by inducing miscoding of mMRNA, which ultimately leads to cell
death.[2][3][4] Resistance to Nourseothricin is conferred by the sat or nat genes, which encode
for Nourseothricin N-acetyltransferase, an enzyme that inactivates the antibiotic.[1] This makes
Nourseothricin an effective selection marker for a broad range of organisms, including bacteria,
yeast, fungi, and plant cells.[3][5]

Properties of Nourseothricin Sulfate

A summary of the key properties of Nourseothricin sulfate is presented in the table below.
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Property Value

Molecular Formula C19H34N808 - H2S04 (Streptothricin F)[5]
Molecular Weight 600.6 g/mol (Streptothricin F)[5]
Appearance White to light brown solid[6]

Highly soluble in water (~1 g/mL[1], 200

Solubility mg/mL[6][7])

Stable for 10 years at 4°C and 2 years at 20°C.

Stability in Powder Form 8]

Stable at temperatures up to 75°C for 24 hours
Stability in Solution and at a pH range of 2-8 for over 7 days at
26°C.[9][10]

Inhibits protein synthesis by inducing mRNA
miscoding.[2][3][4]

Mechanism of Action

Nourseothricin N-acetyl transferase (nat or sat).

[1]

Resistance Gene

Preparation of Sterile Nourseothricin Stock Solution

This protocol describes the preparation of a 100 mg/mL sterile stock solution of Nourseothricin.

Materials

o Nourseothricin sulfate powder

 Sterile, distilled, or deionized water

» Sterile conical tubes (e.g., 15 mL or 50 mL)
o Sterile 0.22 um syringe filter

» Sterile syringes

 Sterile microcentrifuge tubes for aliquots
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e Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Experimental Protocol

» Aseptic Technique: Perform all steps in a laminar flow hood or using sterile techniques to
prevent contamination.

e Weighing: Accurately weigh the desired amount of Nourseothricin sulfate powder. For a 10
mL solution of 100 mg/mL, weigh 1 g of the powder.

e Dissolving: Add the powder to a sterile conical tube. Add the appropriate volume of sterile
water to achieve the final desired concentration (e.g., add 10 mL of sterile water for a 100
mg/mL solution). Vortex or mix gently until the powder is completely dissolved. The solution
should be clear.[11]

 Sterilization: Draw the Nourseothricin solution into a sterile syringe. Attach a sterile 0.22 um
syringe filter to the syringe.[11]

« Filtering: Filter the solution into a new sterile conical tube. This step removes any potential
microbial contamination.[11]

 Aliquoting: Dispense the sterile stock solution into smaller, sterile microcentrifuge tubes.
Aliquoting helps to avoid repeated freeze-thaw cycles and reduces the risk of contamination
of the entire stock.[12]

o Labeling: Clearly label each aliquot with the name of the solution (Nourseothricin),
concentration, date of preparation, and your initials.

Quality Control

 Sterility Test: To ensure the sterility of the stock solution, a small volume can be incubated in
a general-purpose microbial growth medium (e.g., LB broth) at 37°C for 24-48 hours. The
absence of microbial growth indicates a sterile solution.

» Activity Assay: The biological activity of the prepared stock solution can be confirmed by
performing a dose-response curve with a sensitive cell line to determine the minimal
inhibitory concentration (MIC).
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Storage of Nourseothricin Stock Solutions

Proper storage is crucial to maintain the stability and activity of Nourseothricin stock solutions.

Storage Temperature Duration Notes

4°C Up to 4 weeks[7][8] Suitable for short-term storage.

Recommended for long-term
-20°C Up to 1 year[11][13] storage to maintain optimal
activity.[8]

An alternative for long-term
-80°C Up to 6 months[14]
storage.

Important Considerations:
e Protect from moisture.[14]
o Avoid repeated freeze-thaw cycles.[12]

o Store in tightly sealed containers.[13]

Visual Protocols and Workflows
Workflow for Preparing Sterile Nourseothricin Stock
Solution
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Workflow for Preparing Sterile Nourseothricin Stock Solution
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Nourseothricin's Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Nourseothricin
Sterile Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1209867#preparing-and-storing-sterile-stock-
solutions-of-nourseothricin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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